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Compound of Interest

Compound Name: Demeclocycline calcium
CAS No.: 17146-81-5
Cat. No.: B15622848
Get Quote
. J

This guide provides essential safety protocols and logistical information for handling
Demeclocycline calcium in a laboratory setting. The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Safety Precautions

Demeclocycline calcium is a tetracycline antibiotic that requires careful handling due to its
potential health hazards. It is classified as a hazardous substance, harmful if swallowed, in
contact with skin, or inhaled.[1][2] It can cause skin and serious eye irritation, and may also
lead to respiratory irritation.[1][2][3] Furthermore, it is suspected of causing genetic defects and
may damage fertility or an unborn child.[2]
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Hazard Statement Classification

Harmful if swallowed, in contact with skin, or if Acute Toxicity (Oral, Dermal, Inhalation) -
inhaled Category 4

Causes skin irritation Skin Irritation - Category 2

Causes serious eye irritation Eye Irritation - Category 2A

] S Specific target organ toxicity (single exposure) -
May cause respiratory irritation

Category 3
Suspected of causing genetic defects Germ cell mutagenicity - Category 2
Harmful to aquatic life Hazardous to the aquatic environment

This data is synthesized from multiple safety data sheets.[2][3]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure. The
following table outlines the recommended PPE for handling Demeclocycline calcium.
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Body Part Protective Equipment Rationale
) o To prevent skin contact, as the
Protective gloves (e.g., Nitrile ]
Hands substance is harmful and can
gloves).[3] o
cause skin irritation.[1][3]
To protect skin and clothing
Body Laboratory coat.[3] o
from contamination.[3]
Appropriate protective To prevent eye contact, which
Eyes/Face eyeglasses or chemical safety can cause serious eye

goggles.[4]

irritation.[1][3]

Respiratory

No specific respiratory
protection is required under
normal use with adequate
ventilation.[4] A particle filter
respirator may be used if dust

is generated.

To prevent inhalation, which

can cause respiratory irritation.

[2](3]

Handling and Storage Protocols

Handling:

+ Handle Demeclocycline calcium in a well-ventilated area to avoid the formation of dust and

aerosols.[5]

e Ensure thorough dedusting of the work area.[2][3]

e Avoid contact with skin and eyes.[5][6]

e Do not eat, drink, or smoke when using this product.[3][7]

e Wash hands thoroughly after handling.[3]

o Contaminated work clothing should not be allowed out of the workplace.[3]

Storage:
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Keep the container tightly closed.[3][5][8]

Store in a dry, cool, and well-ventilated place.[5]

For short-term storage (days to weeks), a temperature of 0 - 4°C is recommended.[9]

For long-term storage (months to years), store at -20°C.[9]

The product should be stored in the dark to protect it from light.[8][9]

Accidental Release and Spill Containment Plan

In the event of a spill, follow these procedural steps to ensure safety and proper cleanup.
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Caption: Workflow for handling a Demeclocycline calcium spill.
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Spill Cleanup Procedure:

Avoid breathing dust.

Use personal protective equipment as outlined in the section above.[6]

Soak up the spill with inert absorbent material.[6]

Collect the contaminated material into a suitable, closed container for disposal.[6]

Do not allow the product to enter drains or sewers.[2][3][6]

After cleanup, ensure the area is adequately ventilated.[2][3]

Disposal Plan

» Demeclocycline calcium and its containers must be disposed of as hazardous waste.[6][7]
o Disposal must be in accordance with official local, regional, and national regulations.[3]

» Do not dispose of with household garbage.[3]

e Avoid release to the environment.[3] Stock antibiotic solutions are considered hazardous
chemical waste and should be collected in an approved container for chemical waste.[10]

First Aid Measures

In case of exposure, immediate medical attention is crucial.
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult or stops, provide artificial respiration.

Call a physician.[3]

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact o
water. If skin irritation or a rash occurs, seek

medical advice.[3][7]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact . . o .

do. Continue rinsing. If eye irritation persists, get

medical advice.[3][7]

Rinse mouth with water. Do not induce vomiting.
Ingestion Call a poison center or doctor immediately if you

feel unwell.[3]

Always show the Safety Data Sheet to the attending medical professional.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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